BENGHE Foundational & Exploratory

Check Availability & Pricing

Thanite (Isobornyl Thiocyanoacetate): A
Technical Whitepaper

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Thanite

Cat. No.: B087297

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of the compound known as
Thanite, chemically identified as isobornyl thiocyanoacetate. Historically utilized as a contact
insecticide, Thanite's discovery, synthesis, and mechanism of action are detailed herein. This
whitepaper consolidates available quantitative data on its physicochemical properties and
toxicological profile, presenting them in a structured format for ease of reference. Detailed
experimental protocols for its synthesis and analysis, as well as a proposed mechanism of
action involving the release of hydrogen cyanide, are presented. Visual diagrams are provided
to illustrate key pathways and experimental workflows, adhering to specified formatting
guidelines.

Introduction and History

Thanite is the trade name for the synthetic organic compound isobornyl thiocyanoacetate. It
was introduced in 1946 as a contact insecticide and also exhibited some fungicidal properties.
[1] Now considered largely obsolete, it was historically used in formulations such as oil
solutions, aerosols, and dusts to control pests like head lice.[2] The compound is recognized
for its rapid paralytic action on insects, a characteristic attributed to its thiocyano functional

group.[2][3]
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Physicochemical Properties

Isobornyl thiocyanoacetate is a yellow, oily liquid with a terpene-like odor.[4] It is very soluble in
organic solvents like alcohol, benzene, chloroform, and ether, but practically insoluble in water.
[4] Key quantitative properties are summarized in Table 1.

Table 1: Physicochemical Properties of Isobornyl Thiocyanoacetate

Property Value Source
Molecular Formula C13H19NO2S [1]
Molecular Weight 253.36 g/mol [2]
CAS Registry Number 115-31-1 [1]
Density 1.1465 g/cm?3 at 25 °C [4]
Boiling Point 95 °C at 0.06 Torr [4]
Flash Point 159.7 °C [4]
Vapor Pressure 0.06 mm Hg at 95 °C [4]
Water Solubility Practically insoluble [4]
LogP (XLogP3) 4.0 [3]

Synthesis and Manufacturing

The synthesis of isobornyl thiocyanoacetate is typically achieved through a two-step process
starting from camphene.[1][3]

Experimental Protocol: Synthesis of Isobornyl
Thiocyanoacetate

Step 1: Synthesis of Isobornyl Chloroacetate

e Reactants: Camphene and chloroacetic acid.
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» Procedure: React camphene with chloroacetic acid at an elevated temperature for a duration
of 16 hours. This reaction yields the intermediate, isobornyl chloroacetate.[1]

 Purification: The crude product can be purified by vacuum distillation.
Step 2: Synthesis of Isobornyl Thiocyanoacetate

Reactants: Isobornyl chloroacetate and potassium thiocyanate (or ammonium thiocyanate).

[1][3]

e Solvent: Ethyl alcohol.

o Procedure: Dissolve the isobornyl chloroacetate intermediate in ethyl alcohol. Add potassium
thiocyanate to the solution. Reflux the mixture for approximately 8 hours. During this time, a
nucleophilic substitution reaction occurs where the chlorine atom is replaced by the
thiocyanate group.[1]

 Purification: After the reaction is complete, the product is cooled. The inorganic salts are
filtered off. The solvent is removed under reduced pressure. The resulting crude isobornyl
thiocyanoacetate can be further purified by vacuum distillation.

Synthesis Workflow Diagram
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Synthesis of Isobornyl Thiocyanoacetate
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Caption: A simplified workflow for the two-step synthesis of Thanite.

Mechanism of Action

The insecticidal activity of isobornyl thiocyanoacetate is primarily attributed to the in-vivo
release of hydrogen cyanide (HCN).[2][3] This process can occur through both enzymatic and
non-enzymatic pathways.

The metabolism of many organothiocyanates involves glutathione S-transferases (GSTs),
which catalyze the reaction of glutathione with the thiocyanate sulfur, leading to the release of
HCN.[2] Studies on Thanite have shown that its reaction with glutathione to release HCN can
also occur non-enzymatically.[2] Homogenates of mouse liver and houseflies have been
demonstrated to liberate HCN from Thanite.[2]

Proposed HCN Release Pathway
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Proposed Mechanism of HCN Release from Thanite
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Caption: Proposed enzymatic and non-enzymatic pathways for HCN release.

Toxicological Profile

Isobornyl thiocyanoacetate is classified as moderately to very toxic. The probable oral lethal
dose for humans is estimated to be between 50 and 500 mg/kg for the technical grade product.

[2]

Table 2: Acute Toxicity of Isobornyl Thiocyanoacetate

Toxicity Value

Species Route of Exposure (LD50) Source
Rat Oral 1000 mg/kg [5]
Guinea Pig Oral 551 mg/kg [6]
Mouse Intraperitoneal 140 mg/kg [5]

Insecticidal Activity
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Thanite was used as a contact insecticide with rapid knockdown effects.[3] Its efficacy has
been documented against various insect pests. While comprehensive comparative data is
scarce due to its obsolete status, some studies on related isoborneol derivatives provide
insights into the insecticidal potential of this structural class. For instance, various isoborneol
esters have shown significant activity against Musca domestica (housefly) and Culex
quinquefasciatus (southern house mosquito).[1][6]

Analytical Methods

The analysis of isobornyl thiocyanoacetate can be performed using various chromatographic
techniques.

Experimental Protocol: Gas Chromatography (GC)
Analysis

 Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) or a
mass spectrometer (MS).

e Column: A non-polar or semi-polar capillary column (e.g., DB-5ms).
o Carrier Gas: Helium or Nitrogen.

o Temperature Program: An initial oven temperature of 100°C, held for 2 minutes, followed by
a ramp of 10°C/minute to 250°C, held for 5 minutes.

¢ Injector and Detector Temperature: 250°C and 280°C, respectively.

o Sample Preparation: Samples can be prepared by dissolving in a suitable organic solvent,
such as acetone or hexane. For complex matrices, extraction techniques like liquid-liquid
extraction (LLE) or solid-phase extraction (SPE) may be necessary.[7]

Analytical Workflow Diagram
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General Analytical Workflow for Thanite
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Caption: A typical workflow for the analysis of isobornyl thiocyanoacetate.

Conclusion

Thanite (isobornyl thiocyanoacetate) represents a historically significant insecticide with a well-
defined chemical basis for its activity. While its use has been discontinued, the study of its
synthesis, mechanism of action, and toxicological properties provides valuable insights for the
development of new pest control agents and for understanding the metabolic fate of
thiocyanate-containing compounds. The information compiled in this whitepaper serves as a
detailed technical resource for professionals in the fields of chemistry, toxicology, and drug
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b087297?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/379098021_Insecticidal_activity_of_isoborneol_derivatives_against_Musca_domestica_adults_and_Culex_quinquefasciatus_larvae
https://pmc.ncbi.nlm.nih.gov/articles/PMC3159656/
https://www.bartleby.com/essay/Isobornyl-Acetate-Synthesis-Lab-Report-FCEJSLQD3FV
https://www.researchgate.net/publication/329906896_Synthesis_of_Isobornyl_Acetate_from_Camphene_Isomeric_Esterification_Catalyzed_by_Lewis_Acids
https://pmc.ncbi.nlm.nih.gov/articles/PMC12568809/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12568809/
https://www.researchgate.net/publication/379098021_Insecticidal_activity_of_isoborneol_derivatives_against_Musca_domestica_adults_and_Culex_quinquefasciatus_larvae/fulltext/65faed6aa8baf573a1c79753/Insecticidal-activity-of-isoborneol-derivatives-against-Musca-domestica-adults-and-Culex-quinquefasciatus-larvae.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9964953/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9964953/
https://www.benchchem.com/product/b087297#thanite-compound-discovery-and-history
https://www.benchchem.com/product/b087297#thanite-compound-discovery-and-history
https://www.benchchem.com/product/b087297#thanite-compound-discovery-and-history
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b087297?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

